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Compound of Interest

Compound Name: Terosite
CAS No.: 24368-63-6
Cat. No.: B1229769
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available chemical information for the
compound identified as Terosite. Extensive searches for biological activity, detailed
experimental protocols, and associated signaling pathways for this specific molecule did not
yield any publicly available data at the time of this report. The information that has been
identified is presented below.

Chemical Identity and Properties

Terosite, with the CAS number 24368-63-6, is chemically known as 4-phenyl-2,6-bis(4-phenyl-
2-pyridinyl)pyridine. Its fundamental chemical and physical properties are summarized in the
table below.
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Identifier Value Reference
CAS Number 24368-63-6
Molecular Formula C33H23N3
Molecular Weight 461.6 g/mol

4-phenyl-2,6-bis(4-phenyl-2-
pyridinyl)pyridine

IUPAC Name

Biological Activity and Signaling Pathways

Despite a comprehensive search for biological data, no specific information was found
regarding the pharmacological activity, mechanism of action, or any associated signaling
pathways for Terosite (CAS: 24368-63-6). The scientific literature reviewed does not contain
studies detailing its effects in biological systems.

Therefore, the creation of diagrams for signaling pathways or experimental workflows is not
possible at this time due to the absence of relevant data.

Context from Structurally Related Compounds

While there is no specific biological data for Terosite, the core chemical structure, a substituted
pyridine, is of interest in various research fields. It is important to note that the following
information pertains to structurally similar but distinct molecules and should not be extrapolated
to Terosite without direct experimental evidence.

o Material Science: Tris-aryl substituted pyridine compounds are investigated as components
for organic electronic materials, such as Organic Light-Emitting Diodes (OLEDSs), and as
ligands in catalytic systems.

e Medicinal Chemistry: The 4-phenylpyridine core is a recognized pharmacophore in drug
discovery. Compounds with this scaffold have been explored as potential positive allosteric
modulators of the M1 muscarinic acetylcholine receptor and as neurokinin-1 (NK-1) receptor
antagonists.

Conclusion
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Based on the currently available information, Terosite (CAS: 24368-63-6) is a defined chemical
entity with known physical properties. However, there is a significant lack of data regarding its
biological effects, experimental protocols, and signaling pathways. For researchers and drug
development professionals, this compound represents a novel chemical space with unexplored
biological potential. Any investigation into the pharmacological properties of Terosite would be
breaking new ground.

e To cite this document: BenchChem. [In-Depth Technical Guide: Terosite (CAS: 24368-63-6)].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1229769/docs#in-depth-technical-guide-terosite-cas-
24368-63-6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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